3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide
• InChI: InChI=1S/C19H21N5O3/c1-12-4-7-14(8-5-12)20-19(25)16(18-21-23-24-22-18)10-13-6-9-15(26-2)11-17(13)27-3/h4-9,11,16H,10H2,1-3H3,(H,20,25)(H,21,22,23,24)
• InChI Key: RJFMPSNIYUQFOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(CC2=C(C=C(C=C2)OC)OC)C3=NNN=N3
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

3-(2,4-Dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide, also known as DMMPT, is a synthetic compound that has been studied extensively due to its potential applications in scientific research. It has been used in various laboratory experiments, including those in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide has been used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology. It has been used to study the effects of various drugs on the body, as well as to study the biochemical and physiological processes involved in drug metabolism. Additionally, 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide has been used to study the effects of various environmental factors on the body, such as air pollution, radiation, and temperature.

Mechanism of Action

The mechanism of action of 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 and monoamine oxidase, which are involved in the metabolism of drugs. Additionally, 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide has been shown to bind to certain proteins, such as the dopamine transporter, which are involved in the transport of neurotransmitters in the brain.
Biochemical and Physiological Effects
3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 and monoamine oxidase, which are involved in the metabolism of drugs. Additionally, 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide has been shown to bind to certain proteins, such as the dopamine transporter, which are involved in the transport of neurotransmitters in the brain. Furthermore, 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide has been shown to have an effect on the expression of certain genes, such as those involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide in laboratory experiments include its ability to inhibit the activity of certain enzymes and its ability to bind to certain proteins. Additionally, 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide is relatively inexpensive and easy to obtain. However, there are some limitations to using 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide in laboratory experiments. For example, the compound is not very stable and can degrade over time. Additionally, it is not very soluble in water, which can make it difficult to use in experiments.

Future Directions

There are a number of potential future directions for research involving 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide. These include further studies on its mechanism of action, its effects on gene expression, and its potential applications in drug development. Additionally, further research could be conducted on the effects of 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide on the metabolism of drugs, as well as its potential effects on the body’s immune system. Finally, further research could be conducted on the potential uses of 3-(2,4-dimethoxyphenyl)-N-(4-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide in the treatment of various diseases, such as cancer and Alzheimer’s disease.